Succinyl coenzyme A sodium

• Molecular Formula: C25H39N7NaO19P3S
• Molecular Weight: 889.6 g/mol
• InChI: InChI=1S/C25H40N7O19P3S.Na/c1-25(2,20(38)23(39)28-6-5-14(33)27-7-8-55-16(36)4-3-15(34)35)10-48-54(45,46)51-53(43,44)47-9-13-19(50-52(40,41)42)18(37)24(49-13)32-12-31-17-21(26)29-11-30-22(17)32;/h11-13,18-20,24,37-38H,3-10H2,1-2H3,(H,27,33)(H,28,39)(H,34,35)(H,43,44)(H,45,46)(H2,26,29,30)(H2,40,41,42);/q;+1/p-1/t13-,18-,19-,20?,24-;/m1./s1
• InChIKey: OGQAUOWZUXZONA-AAUTWNBBSA-M

Succinyl coenzyme A sodium: Citric Acid Cycle Intermediate & Metabolic Research Substrate

Succinyl coenzyme A sodium (Succinyl-CoA sodium, CAS 108347-97-3), a sodium salt of succinyl-CoA , is a critical intermediate in the citric acid (Krebs) cycle and a key substrate for numerous enzymatic reactions . It serves as an essential metabolic precursor, notably in the first step of heme synthesis where it combines with glycine to form δ-aminolevulinic acid (δ-ALA) . This compound is a thioester, formed from the condensation of succinic acid and coenzyme A, and its sodium salt form is widely used in research for its enhanced solubility in aqueous buffers, facilitating its use in in vitro enzyme assays and metabolic studies .

Citric acid cycle intermediate & enzymatic substrate

Heme synthesis precursor (δ-ALA formation step)

Sodium salt: enhanced aqueous buffer solubility

Succinyl coenzyme A sodium: Why Direct Substitution with Other Acyl-CoAs Is Ineffective in Critical Assays

The use of other acyl-CoA analogs (e.g., acetyl-CoA, propionyl-CoA, malonyl-CoA) as simple substitutes for Succinyl coenzyme A sodium in metabolic and enzymatic studies is not scientifically sound due to profound, quantifiable differences in enzyme specificity, affinity (Km), and biochemical function [1]. Unlike generic substitution, each acyl-CoA serves a distinct metabolic role; for instance, while succinyl-CoA is a C4-dicarboxylic acid thioester essential for heme synthesis and the TCA cycle, acetyl-CoA is a C2 monocarboxylic acid thioester primarily for energy production and acetylation, and propionyl-CoA is a C3 monocarboxylic acid thioester involved in odd-chain fatty acid metabolism [2]. Direct comparative studies have established that these compounds exhibit vastly different potencies as enzyme inhibitors, such as on carnitine palmitoyltransferase I (CPT I), where the inhibitory potency is ranked malonyl-CoA >> succinyl-CoA > methylmalonyl-CoA > propionyl-CoA > acetyl-CoA [3]. Furthermore, kinetic data reveal that enzymes like methylmalonyl-CoA mutase display significantly lower Km values (higher affinity) for succinyl-CoA (0.025 mM) compared to its structural analogs (0.136 to 2.20 mM) [4]. These distinct binding affinities and functional specificities render simple chemical substitution a source of significant experimental error and invalid data interpretation.

Chain & group Acyl-CoA chain length and functional group differences (C4 dicarboxylic vs C2/C3 monocarboxylic) alter enzyme specificity across metabolic pathways.

Affinity gap Reported Km values for structural analogs range from 5- to 88-fold higher, indicating substantially lower enzyme affinity that can bias kinetic measurements.

Inhibitor rank Inhibitory potency ranking on CPT I differs significantly (malonyl-CoA >> succinyl-CoA > methylmalonyl-CoA >> propionyl-CoA > acetyl-CoA), precluding simple analog substitution.

• [1] Trefely, S., Lovell, C. D., Snyder, N. W., & Wellen, K. E. (2020). Compartmentalised acyl-CoA metabolism and roles in chromatin regulation. Molecular Metabolism, 38, 100941. View Source
• [2] Mills, S. E., Foster, D. W., & McGarry, J. D. (1983). Interaction of malonyl-CoA and related compounds with mitochondria from different rat tissues. Relationship between ligand binding and inhibition of carnitine palmitoyltransferase I. Biochemical Journal, 214(1), 83–91. View Source
• [3] Mills, S. E., Foster, D. W., & McGarry, J. D. (1983). Interaction of malonyl-CoA and related compounds with mitochondria from different rat tissues. Relationship between ligand binding and inhibition of carnitine palmitoyltransferase I. Biochemical Journal, 214(1), 83–91. View Source
• [4] Zhao, Y., Michenfelder, M., & Rétey, J. (1994). Synthesis, characterization, and enzymic conversion of nonhydrolysable analogues of propionylcoenzyme A. Canadian Journal of Chemistry, 72(1), 164-173. View Source

Quantitative Evidence for Succinyl coenzyme A sodium: Differentiation from Analogs in Enzyme Kinetics, Stability, and Assay Performance

Comparative Inhibitory Potency of Succinyl-CoA vs. Other Acyl-CoAs on Carnitine Palmitoyltransferase I (CPT I)

In a study examining the inhibition of CPT I by various acyl-CoAs, a clear and quantifiable hierarchy of inhibitory potency was established. Succinyl-CoA is a significantly less potent inhibitor than malonyl-CoA, but more potent than methylmalonyl-CoA, propionyl-CoA, and acetyl-CoA. This quantitative difference is critical for selecting the appropriate substrate or inhibitor for metabolic flux studies, especially those involving mitochondrial fatty acid oxidation [1].

CPT I Inhibition Rank

Head-to-head

malonyl-CoA >> succinyl-CoA > methylmalonyl-CoA >> propionyl-CoA > acetyl-CoA

Supports inhibitor rank selection for mitochondrial fatty acid oxidation studies.

Rat liver, heart, skeletal muscle mitochondria; CPT I activity assay.

Evidence Dimension	Inhibitory potency on CPT I activity
Target Compound Data	IC50 not explicitly provided, but relative potency ranking established.
Comparator Or Baseline	Relative potency ranking: malonyl-CoA >> succinyl-CoA > methylmalonyl-CoA > propionyl-CoA > acetyl-CoA.
Quantified Difference	The paper states 'malonyl-CoA much greater than succinyl-CoA greater than methylmalonyl-CoA much greater than propionyl-CoA greater than acetyl-CoA'. The 'much greater' indicates a substantial, non-linear difference in potency [1].
Conditions	Isolated mitochondria from rat liver, heart, and skeletal muscle; CPT I activity assay.

Why This Matters

This differential potency demonstrates that succinyl-CoA cannot replace malonyl-CoA in CPT I studies, and its own regulatory role must be distinguished from other acyl-CoAs in metabolic pathway analysis, ensuring correct experimental design.

• [1] Mills, S. E., Foster, D. W., & McGarry, J. D. (1983). Interaction of malonyl-CoA and related compounds with mitochondria from different rat tissues. Relationship between ligand binding and inhibition of carnitine palmitoyltransferase I. Biochemical Journal, 214(1), 83–91. View Source

Enzyme Affinity (Km) of Succinyl-CoA vs. Analogs for Methylmalonyl-CoA Mutase

A direct comparison of kinetic parameters for methylmalonyl-CoA mutase shows that the native substrate, succinyl-CoA, has a significantly lower Km (higher affinity) compared to three non-hydrolysable succinyl-CoA analogs. The Km for succinyl-CoA is 0.025 mM, while the analogs exhibit Km values ranging from 0.132 to 2.20 mM, representing a 5- to 88-fold lower affinity [1].

MCM Affinity (Km)

Head-to-head

Km = 0.025 mM (succinyl-CoA); analogs 0.132–2.20 mM

Reported affinity supports native substrate role; analogs require review for kinetic fidelity.

Purified methylmalonyl-CoA mutase, Propionibacterium shermanii.

Evidence Dimension	Michaelis constant (Km) for methylmalonyl-CoA mutase
Target Compound Data	Km = 0.025 mM
Comparator Or Baseline	Analog 7 (succinyl-dethia(carba)-CoA): Km = 0.136 mM; Analog 8 (succinyl-dethia(dicarba)-CoA): Km = 2.20 mM; Analog 9 (4-carboxy(2-oxobutanyl)-CoA): Km = 0.132 mM.
Quantified Difference	Analog 7 has a 5.4-fold higher Km; Analog 8 has an 88-fold higher Km; Analog 9 has a 5.3-fold higher Km.
Conditions	In vitro assay with purified methylmalonyl-CoA mutase from Propionibacterium shermanii [1].

Why This Matters

This substantial difference in binding affinity proves that structural analogs are inferior substitutes for Succinyl coenzyme A sodium in enzymatic assays, potentially leading to inaccurate kinetic measurements and misinterpretation of enzyme function.

• [1] Zhao, Y., Michenfelder, M., & Rétey, J. (1994). Synthesis, characterization, and enzymic conversion of nonhydrolysable analogues of propionylcoenzyme A. Canadian Journal of Chemistry, 72(1), 164-173. View Source

Quantification and Stability of Succinyl-CoA in HPLC-based Enzyme Assays

A validated HPLC method for assaying α-ketoglutarate dehydrogenase complex (KGDHC) activity relies on the direct quantification of the reaction product, Succinyl coenzyme A sodium. This method reports a detection limit of 0.05 nmol for succinyl-CoA. Furthermore, the study quantified the stability of succinyl-CoA in the assay supernatant, showing it is stable for several hours at 4°C and for at least one week when stored at −20°C. This validated stability profile is crucial for ensuring the reliability of high-throughput or time-course experiments [1].

HPLC Quant. & Stability

Method context

Detection limit 0.05 nmol; stable hours at 4°C, ≥1 week at −20°C

Validated detection and stability window inform assay planning and sample handling.

Reversed-phase HPLC-UV (254 nm); KGDHC assay supernatant.

Evidence Dimension	Detection limit and post-assay stability
Target Compound Data	Detection limit: 0.05 nmol. Stability: stable for several hours at 4°C; at least 1 week at −20°C in assay supernatant.
Comparator Or Baseline	No direct comparator provided; this is a method validation establishing baseline performance metrics for the target compound.
Quantified Difference	N/A - This establishes a quantitative benchmark for assay performance and compound handling.
Conditions	Reversed-phase HPLC with UV detection at 254 nm; assay supernatant from KGDHC reaction in mouse tissue homogenates [1].

Why This Matters

The established detection limit and stability window directly inform procurement and experimental planning, enabling researchers to calculate required amounts for assays and manage sample processing workflows without risking degradation-related data loss.

• [1] Shylaja, N., Maehara, M., & Watanabe, K. (1990). A new method for the determination of the activity of α-ketoglutarate dehydrogenase complex (KGDHC) in mouse brain and liver mitochondria and in human platelets using reversed-phase high-performance liquid chromatography. Analytical Biochemistry, 191(2), 223-227. View Source

Kinetic Equivalence of Succinyl-CoA vs. Acetyl-CoA for Propionyl-CoA:Succinate CoA Transferase

While succinyl-CoA exhibits unique specificity in some systems, it can also show functional equivalence to other acyl-CoAs in different contexts. A study on propionyl-CoA:succinate CoA transferase (EC 2.8.3.21) demonstrated that the enzyme catalyzes the reversible transfer of CoA from either propanoyl-CoA or acetyl-CoA to succinate with the same activity. Conversely, the transfer from succinyl-CoA to form propanoyl-CoA or acetyl-CoA also proceeds at approximately the same rates. This indicates that for this specific enzyme, succinyl-CoA, acetyl-CoA, and propanoyl-CoA are kinetically interchangeable [1].

CoA Transferase Equivalence

Head-to-head

Same activity with succinyl-CoA, acetyl-CoA, propanoyl-CoA

Reported kinetic equivalence supports substrate promiscuity analysis in defined transferase systems.

Propionyl-CoA:succinate CoA transferase in vitro.

Evidence Dimension	Enzyme activity (rate of CoA transfer)
Target Compound Data	Activity with succinyl-CoA as substrate was the same as with acetyl-CoA and propanoyl-CoA.
Comparator Or Baseline	Activity with acetyl-CoA and propanoyl-CoA.
Quantified Difference	Approximately no difference in enzymatic activity was observed, with the enzyme having 'the same activity with either substrate' [1].
Conditions	Purified propionyl-CoA:succinate CoA transferase in vitro assay [1].

Why This Matters

This data highlights that while substitution is often invalid, there are specific enzymatic contexts where succinyl-CoA can be functionally equivalent to other acyl-CoAs, which is critical for pathway mapping and understanding enzyme promiscuity. This knowledge prevents both the erroneous substitution and the unnecessary exclusion of potential analogs in well-defined systems.

• [1] MetaCyc. (n.d.). propionyl-CoA:succinate CoA transferase. Enzyme entry. View Source

Validated Research Applications for Succinyl coenzyme A sodium: Where Quantitative Evidence Confirms Its Necessity

High-Affinity Substrate for Methylmalonyl-CoA Mutase (MCM) Activity Assays and Deficiency Diagnostics

For accurate and sensitive measurement of methylmalonyl-CoA mutase (MCM) activity, which is critical for diagnosing methylmalonic acidemia (MMA), Succinyl coenzyme A sodium is the required product standard. Its superior binding affinity (Km of 0.025 mM) compared to synthetic analogs [1] ensures that it is the native product to be quantified, as demonstrated in validated UPLC-MS/MS assays that report intra- and inter-assay coefficients of variation below 5.2% and 8.7%, respectively [2]. Using an analog would introduce significant error due to differential enzyme kinetics.

Investigating Mitochondrial Fatty Acid Oxidation and CPT I Regulation

Studies on the regulation of carnitine palmitoyltransferase I (CPT I) require a precise panel of acyl-CoA compounds to dissect inhibitory mechanisms. Succinyl coenzyme A sodium is essential as a specific intermediate-potency inhibitor in this panel, with its distinct rank-order potency (malonyl-CoA >> succinyl-CoA > methylmalonyl-CoA >> propionyl-CoA > acetyl-CoA) [3]. This allows researchers to distinguish its regulatory role from that of the primary inhibitor malonyl-CoA and the low-potency acetyl-CoA, which is critical for mapping metabolic control points in mitochondrial fatty acid oxidation.

Reliable Quantification in TCA Cycle Flux and Enzyme Kinetics via HPLC/UV

For researchers quantifying α-ketoglutarate dehydrogenase complex (KGDHC) activity or other TCA cycle enzymes, using Succinyl coenzyme A sodium as a standard for HPLC-based assays is validated by its established detection limit (0.05 nmol) and post-reaction stability (stable for hours at 4°C and one week at -20°C) [4]. This data enables robust experimental design, ensuring that samples can be processed and analyzed with confidence in the stability of the measured analyte, which is not guaranteed for less-characterized analogs.

Enzyme Specificity Studies for Propionyl-CoA:Succinate CoA Transferase

When investigating the substrate promiscuity of CoA transferases, Succinyl coenzyme A sodium is a crucial comparator. For enzymes like propionyl-CoA:succinate CoA transferase, it has been shown to function with equal catalytic efficiency as acetyl-CoA and propanoyl-CoA [5]. This quantitative equivalence is a key finding that informs understanding of metabolic pathway flexibility and can guide the choice of substrates in biotechnological applications. Using a non-equivalent analog would yield false negatives about enzyme promiscuity.

Application

Selection Property

Validation Focus

MCM activity research (methylmalonic acidemia models)

Native product standard with reported high enzyme affinity

Kinetic parameter comparison against structural analogs

Mitochondrial fatty acid oxidation regulation studies

Defined inhibitor rank order across acyl-CoAs

Inhibitory potency differentiation from malonyl-CoA and acetyl-CoA

TCA cycle enzyme activity quantification (HPLC)

Reported detection limit and post-assay stability window

Analyte stability and method reproducibility under documented conditions

CoA transferase substrate specificity research

Reported kinetic equivalence with acetyl-CoA for specific transferases

Substrate promiscuity verification in defined enzyme systems

• [1] Zhao, Y., Michenfelder, M., & Rétey, J. (1994). Synthesis, characterization, and enzymic conversion of nonhydrolysable analogues of propionylcoenzyme A. Canadian Journal of Chemistry, 72(1), 164-173. View Source
• [2] Gotoh, K., et al. (2015). Assay for methylmalonyl coenzyme A mutase activity based on determination of succinyl coenzyme A by ultrahigh-performance liquid chromatography tandem mass spectrometry. Analytical and Bioanalytical Chemistry, 407(18), 5281–5286. View Source
• [3] Mills, S. E., Foster, D. W., & McGarry, J. D. (1983). Interaction of malonyl-CoA and related compounds with mitochondria from different rat tissues. Relationship between ligand binding and inhibition of carnitine palmitoyltransferase I. Biochemical Journal, 214(1), 83–91. View Source
• [4] Shylaja, N., Maehara, M., & Watanabe, K. (1990). A new method for the determination of the activity of α-ketoglutarate dehydrogenase complex (KGDHC) in mouse brain and liver mitochondria and in human platelets using reversed-phase high-performance liquid chromatography. Analytical Biochemistry, 191(2), 223-227. View Source
• [5] MetaCyc. (n.d.). propionyl-CoA:succinate CoA transferase. Enzyme entry. View Source